(NZ)-N-[2-(4-fluorophenyl)-6,7-dihydro-5H-1,3-benzothiazol-4-ylidene]hydroxylamine

• IUPAC Name: (NZ)-N-[2-(4-fluorophenyl)-6,7-dihydro-5H-1,3-benzothiazol-4-ylidene]hydroxylamine
• InChI: InChI=1S/C13H11FN2OS/c14-9-6-4-8(5-7-9)13-15-12-10(16-17)2-1-3-11(12)18-13/h4-7,17H,1-3H2/b16-10-
• InChI Key: OUPRRQJFXORULA-YBEGLDIGSA-N
• Canonical SMILES: C1CC2=C(C(=NO)C1)N=C(S2)C3=CC=C(C=C3)F
• Isomeric SMILES: C1CC2=C(/C(=N\O)/C1)N=C(S2)C3=CC=C(C=C3)F
• Molecular Formula: C13H11FN2OS
• Molecular Weight: 262.30 g/mol

Description

The compound appears to contain a benzothiazole group (a type of heterocyclic aromatic compound), a fluorophenyl group (an aromatic ring with a fluorine atom), and a hydroxylamine group (an oxygen and nitrogen group). These groups are common in many organic compounds and can participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups in space. The presence of aromatic rings suggests that the compound may have regions of delocalized electrons, contributing to its stability.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific groups present and their arrangement. The benzothiazole and fluorophenyl groups are aromatic and may participate in electrophilic aromatic substitution reactions. The hydroxylamine group could potentially engage in reactions with carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s challenging to predict the mechanism of action. The compound’s reactivity would be influenced by the groups present and their arrangement.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards associated with this compound. Generally, handling of organic compounds should be done with appropriate safety measures, including the use of personal protective equipment and proper ventilation.